Cas no 64359-42-8 (Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-)

• Product Name: Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-
• CAS No: 64359-42-8
• MF: C₁₄H₁₁FO₂S
• MW: 262.299346208572
• CID: 1678391
• Update Time: 2024-09-03

Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-fluoro-4-methylphenyl)thio]-

• Inchi： 1S/C14H11FO2S/c1-9-6-7-10(8-12(9)15)18-13-5-3-2-4-11(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： IMLDPKONSQHLQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=C(C)C(F)=C1

Computed Properties

• Exact Mass: 262.04643

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 190-191 °C(Solv: ethanol (64-17-5))
• Boiling Point: 402.9±40.0 °C(Predicted)
• PSA: 37.3
• pka: 3.39±0.36(Predicted)